Cas no 2680729-22-8 (tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate
• CAS No: 2680729-22-8
• MF: C₁₃H₁₅BrF₃NO₂
• MW: 354.162913560867
• CID: 5622408
• PubChem ID: 165933122
• Update Time: 2025-05-19

tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-bromo-2-methyl-3-(trifluoromethyl)phenyl]carbamate
• EN300-28298954
• 2680729-22-8
• tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C13H15BrF3NO2/c1-7-9(13(15,16)17)5-8(14)6-10(7)18-11(19)20-12(2,3)4/h5-6H,1-4H3,(H,18,19)
• InChI Key： SQLLBYZXDUJIBN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 353.02383g/mol
• Monoisotopic Mass: 353.02383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate

Research Brief on tert-Butyl N-5-Bromo-2-Methyl-3-(Trifluoromethyl)Phenylcarbamate (CAS: 2680729-22-8)

This research brief provides an in-depth analysis of the latest advancements and applications of tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate (CAS: 2680729-22-8), a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases.

The compound's unique structural features, including the bromo and trifluoromethyl substituents, contribute to its enhanced reactivity and biological activity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in constructing complex molecular architectures for drug discovery programs. The tert-butyl carbamate group provides both stability and versatility for further synthetic modifications.

In synthetic methodology development, researchers have employed 2680729-22-8 as a building block for palladium-catalyzed cross-coupling reactions, particularly in the construction of biaryl systems common in many pharmaceutical compounds. A 2023 study demonstrated its effectiveness in Suzuki-Miyaura coupling reactions, achieving yields of over 85% with various boronic acid partners. This advancement has significant implications for streamlining the synthesis of potential drug candidates.

From a pharmacological perspective, derivatives synthesized from this intermediate have shown promising activity in preliminary screening against several therapeutic targets. Recent in vitro studies indicate moderate inhibitory activity against specific kinase enzymes involved in inflammatory pathways, suggesting potential applications in developing anti-inflammatory agents. However, comprehensive structure-activity relationship studies are still ongoing to optimize these properties.

The compound's safety profile and handling requirements have also been subjects of recent investigation. Material safety data sheets (MSDS) and stability studies confirm that it requires standard precautions for handling brominated aromatic compounds, with recommendations for storage under inert atmosphere at low temperatures to maintain stability over extended periods.

Looking forward, the pharmaceutical industry shows increasing interest in 2680729-22-8 as evidenced by recent patent filings. Several applications describe its use in the synthesis of potential anticancer agents and antimicrobial compounds. The trifluoromethyl group's presence is particularly valuable for improving metabolic stability and membrane permeability of resulting drug candidates, addressing common challenges in drug development.

This brief concludes that tert-butyl N-5-bromo-2-methyl-3-(trifluoromethyl)phenylcarbamate represents a valuable synthetic intermediate with growing importance in medicinal chemistry. Continued research into its applications and the development of more efficient synthetic routes will likely enhance its utility in drug discovery programs. Researchers are encouraged to monitor upcoming publications and patent applications for further developments involving this compound.